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Introduction

3-Isopropoxypropylamine (IPOPA), identified by CAS number 2906-12-9, is a versatile primary
aliphatic amine with a significant role as a chemical intermediate in various industrial and
synthetic applications.[1] Its bifunctional nature, featuring both a primary amine and an ether
linkage, confers unique solubility and reactivity characteristics that make it a valuable building
block in the synthesis of dyes, pigments, corrosion inhibitors, and various other complex
molecules.[1][2] A comprehensive understanding of its physical properties, particularly its
density and boiling point, is fundamental for its safe handling, process optimization, and the
successful development of novel synthetic methodologies. This guide provides a detailed
overview of these critical physicochemical parameters, supported by established experimental
protocols for their accurate determination.

Physicochemical Data of 3-Isopropoxypropylamine
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A summary of the key physical and chemical properties of 3-isopropoxypropylamine is
presented below. It is crucial to note the pressure dependence of the boiling point, as reflected
in the varying values reported in the literature.

Property Value Source(s)

Molecular Formula CeH1sNO [11[3]

Molecular Weight 117.19 g/mol [3114]

CAS Number 2906-12-9 [11[3]114]

Appearance (.Zletdr, colorless to light yellow o
liquid

Density 0.845 g/mL at 25 °C [41151[6]

Boiling Point 145 °C [7]

148 - 150 °C [8]

78-79 °C at 85 mmHg [4][5]

85-86 °C at 102 Torr [9]

351.7 K (78.55 °C) at 0.11 bar [10]

Refractive Index

n20/D 1.4195

[41051(€]

Flash Point

39 °C (102.2 °F) - closed cup

[2]

Water Solubility

Miscible

[8][°]

Experimental Determination of Physical Properties

Accurate determination of the density and boiling point of 3-isopropoxypropylamine is essential
for its practical application. The following sections provide detailed, self-validating protocols for
these measurements.

Density Determination: The Volumetric Method

The density of a liquid is its mass per unit volume. The volumetric method is a straightforward
and reliable technique for determining the density of a liquid sample like 3-
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iIsopropoxypropylamine.[11][12]

Principle: This method relies on the precise measurement of the mass of a known volume of
the liquid.[13] By using calibrated volumetric glassware and an analytical balance, an accurate
density value can be calculated.

Experimental Protocol:

e Preparation: Ensure a clean and dry volumetric flask (e.g., 10 mL or 25 mL) and an analytical
balance are available. Record the ambient temperature.

o Tare Mass: Place the empty, dry volumetric flask on the analytical balance and tare the mass
to zero. If taring is not possible, record the mass of the empty flask.

« Filling the Flask: Carefully fill the volumetric flask with 3-isopropoxypropylamine until the
bottom of the meniscus aligns with the calibration mark on the neck of the flask. A Pasteur
pipette can be used for the final additions to ensure accuracy.[14]

o Mass Measurement: Place the filled volumetric flask on the analytical balance and record the
mass of the liquid.

o Calculation: Calculate the density (p) using the formula: p = m/V Where:
o m is the mass of the 3-isopropoxypropylamine (in grams)
o Vis the volume of the volumetric flask (in mL or cm3)

» Validation: Repeat the measurement at least two more times to ensure reproducibility. The
calculated density values should be in close agreement.

Boiling Point Determination: The Distillation and
Capillary Methods

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[15] It is a key indicator of a substance's purity.
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For a relatively pure liquid sample, a simple distillation provides an accurate boiling point
measurement.[16]

Principle: During distillation, the temperature of the vapor in equilibrium with the boiling liquid
remains constant as long as the substance is pure.[16] This stable temperature is the boiling
point at the given atmospheric pressure.

Experimental Protocol:

o Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a
distillation head with a thermometer adapter, a condenser, and a receiving flask.

» Sample Addition: Place a sample of 3-isopropoxypropylamine and a few boiling chips into
the round-bottom flask.

o Thermometer Placement: Position the thermometer so that the top of the bulb is level with
the bottom of the side arm of the distillation head. This ensures the measured temperature is
that of the vapor entering the condenser.

o Heating: Gently heat the flask. Observe the liquid as it begins to boil and the vapor
condenses on the thermometer bulb.

» Boiling Point Reading: Record the temperature at which the thermometer reading stabilizes
while a steady stream of distillate is collected in the receiving flask.[17] This stable
temperature is the boiling point. Note the ambient atmospheric pressure.

This method is suitable when only a small amount of the sample is available.[15]

Principle: A small, inverted capillary tube traps air. When the sample is heated, the air expands
and is replaced by the sample's vapor. At the boiling point, a rapid and continuous stream of
bubbles emerges from the capillary. As the sample cools slightly, the vapor pressure drops, and
the liquid is drawn into the capillary tube. The temperature at which the liquid enters the
capillary corresponds to the boiling point.[15][17][18]

Experimental Protocol:
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o Sample Preparation: Place a small amount of 3-isopropoxypropylamine into a small test tube
or a fusion tube.[19]

o Capillary Insertion: Place a melting point capillary tube, sealed at one end, into the test tube
with the open end submerged in the liquid.

o Apparatus Assembly: Attach the test tube to a thermometer and place it in a heating bath
(e.g., a Thiele tube with mineral oil or an aluminum block).[19]

» Heating and Observation: Heat the bath slowly. Observe the capillary tube. A slow stream of
bubbles will initially emerge as the trapped air expands.

» Boiling Point Identification: As the temperature approaches the boiling point, a rapid and
continuous stream of bubbles will be released from the capillary tube.[18]

e Cooling and Reading: Remove the heat source and allow the apparatus to cool slowly. The
temperature at which the bubbling stops and the liquid just begins to enter the capillary tube
is the boiling point.[17]

Experimental Workflow Visualization

The following diagrams illustrate the logical flow of the experimental procedures for determining
the density and boiling point of 3-isopropoxypropylamine.
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Caption: Workflow for Density Determination by the Volumetric Method.
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Caption: Workflow for Boiling Point Determination.

Safety and Handling

3-Isopropoxypropylamine is a flammable liquid and vapor and causes severe skin burns and
eye damage.[2][3] It is essential to handle this chemical in a well-ventilated area, preferably a
fume hood, while wearing appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat.[2][20] Keep it away from heat, sparks, and open flames.[21]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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